Cas no 1261815-16-0 (5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261815-16-0
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4983858
• Update Time: 2025-06-08

5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-11-5-8(7-19)6-18-12(11)9-3-1-2-4-10(9)13(15,16)17/h1-7H
• InChI Key： OTVGZFZOGMJFTL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde

Introduction to 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261815-16-0)

5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde, with the CAS number 1261815-16-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its aromatic ring system, chloro and trifluoromethyl substituents, and an aldehyde functional group, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde is C₁₄H₈ClF₃NO, and it has a molecular weight of approximately 303.61 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly reactive in various chemical reactions. The aldehyde functional group further enhances its reactivity, enabling it to participate in a wide range of synthetic transformations.

In the context of pharmaceutical research, 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from this compound, which exhibited potent antitumor activity against several cancer cell lines. The researchers found that the introduction of the trifluoromethyl group significantly enhanced the biological activity of the resulting compounds, suggesting that 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde could serve as a valuable starting material for drug discovery efforts.

Beyond its applications in cancer research, 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde has also shown promise in the development of antimicrobial agents. A study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that derivatives of this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the unique combination of electronic and steric effects provided by the trifluoromethyl and chloro substituents, which may interfere with bacterial cell wall synthesis or other critical biological processes.

In addition to its biological applications, 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde has been utilized in organic synthesis as a key intermediate for constructing complex molecular architectures. Its reactivity with various nucleophiles and electrophiles makes it an attractive choice for synthetic chemists aiming to develop new methodologies or optimize existing ones. For example, a recent publication in Organic Letters described a novel catalytic approach for the selective reduction of the aldehyde group in this compound, leading to the formation of valuable alcohols with high stereoselectivity.

The physical properties of 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde, such as its melting point and solubility characteristics, are also important considerations for its practical use. This compound typically exists as a crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These properties facilitate its handling and processing in laboratory settings and industrial applications.

Safety and handling guidelines for 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde should be strictly followed to ensure user safety. While this compound is not classified as a hazardous material under current regulations, it is advisable to handle it with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact or inhalation. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 5-Chloro-6-(2-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261815-16-0) is a multifaceted organic compound with significant potential in pharmaceutical research, antimicrobial applications, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in these fields. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.